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Compound of Interest

Compound Name: 1-Chloro-2,3-dimethylbenzene

Cat. No.: B150846 Get Quote

Technical Guide: 1-Chloro-2,3-dimethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 1-Chloro-2,3-dimethylbenzene, a key

aromatic intermediate in various chemical syntheses. The document outlines its fundamental

physicochemical properties and presents a conceptual framework for its synthesis and

characterization.

Core Compound Data
1-Chloro-2,3-dimethylbenzene, also known by synonyms such as 3-Chloro-o-xylene, is an

organic compound with the chemical formula C8H9Cl.[1][2] It is a substituted aromatic

hydrocarbon, specifically a chlorinated derivative of o-xylene.

Quantitative Physicochemical Properties
The key quantitative data for 1-Chloro-2,3-dimethylbenzene are summarized in the table

below for ease of reference.
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Property Value Source

CAS Registry Number 608-23-1 [2][3][4]

Molecular Formula C8H9Cl [1][4][5]

Molecular Weight 140.61 g/mol [1][3][4][5][6]

Conceptual Experimental Workflow: Synthesis and
Characterization
While specific experimental protocols are proprietary or found within specialized literature, the

following section outlines a generalized workflow for the synthesis and subsequent

characterization of 1-Chloro-2,3-dimethylbenzene. This serves as a foundational guide for

laboratory procedures.

Synthesis:

A common synthetic route to 1-Chloro-2,3-dimethylbenzene involves the direct chlorination of

2,3-dimethylbenzene (o-xylene). This electrophilic aromatic substitution reaction is typically

catalyzed by a Lewis acid, such as iron(III) chloride (FeCl3) or aluminum chloride (AlCl3), to

enhance the electrophilicity of the chlorine.

Reaction Scheme:

C₆H₄(CH₃)₂ + Cl₂ --(FeCl₃)--> C₆H₃Cl(CH₃)₂ + HCl

Purification:

Following the reaction, the crude product mixture, which may contain unreacted starting

material and isomers, requires purification. Standard laboratory techniques such as distillation

are often employed to isolate the desired 1-Chloro-2,3-dimethylbenzene isomer based on its

boiling point.

Characterization:
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To confirm the identity and purity of the synthesized compound, a variety of analytical

techniques are utilized:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to elucidate the molecular structure by identifying the chemical environment of the

hydrogen and carbon atoms.

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern of the compound, confirming its elemental composition.

Gas Chromatography (GC): GC is employed to assess the purity of the final product,

separating it from any remaining starting materials or isomeric byproducts.

The following diagram illustrates this conceptual workflow.
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Conceptual workflow for the synthesis and characterization of 1-Chloro-2,3-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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